Cas no 1805545-08-7 (3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine
• CAS No: 1805545-08-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887497
• Update Time: 2025-06-09

3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-6-2-5(13)4(3-11)7(12-6)8(9)10/h2,8H,3,11H2,1H3,(H,12,13)
• InChI Key： ICPQNFXAJUFSIC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N1)OC)=O)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

Comprehensive Analysis of 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1805545-08-7)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1805545-08-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an aminomethyl group, a difluoromethyl substituent, and a hydroxy-methoxy combination, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation, as seen in the difluoromethyl group, is a key strategy in modern medicinal chemistry to improve drug-like properties. This compound's hydroxy and methoxy functionalities further contribute to its solubility and binding affinity, making it a valuable scaffold for designing novel therapeutics.

The synthesis of CAS No. 1805545-08-7 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Recent advancements in green chemistry have also explored catalytic methods to optimize yield and reduce waste. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency for research applications. Its stability under various pH conditions and compatibility with common solvents further enhance its utility in laboratory settings.

From an industrial perspective, 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine aligns with the growing focus on sustainable and efficient chemical processes. Companies specializing in fine chemicals and custom synthesis are actively developing scalable routes to meet academic and commercial demands. Additionally, its potential role in crop protection agents has attracted attention in agrochemical R&D, where fluorinated compounds are known for their pest-resistant properties.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular framework for derivatization. The aminomethyl group, for instance, can be acylated or alkylated to create diverse analogs, while the difluoromethyl moiety may influence electronic and steric properties. Such flexibility is crucial in hit-to-lead optimization campaigns, particularly in kinase inhibitor or GPCR modulator projects.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No. 1805545-08-7) represents a cutting-edge tool for interdisciplinary research. Its combination of fluorine chemistry and heterocyclic diversity positions it at the forefront of innovation in life sciences and material development. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing unmet challenges in healthcare and agriculture.